Cas no 2286835-51-4 (6-Aminobicyclo[3.2.0]heptane-6-carboxylic acid)

• Product Name: 6-Aminobicyclo[3.2.0]heptane-6-carboxylic acid
• CAS No: 2286835-51-4
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 6524958
• PubChem ID: 165469567
• Update Time: 2025-06-09

6-Aminobicyclo[3.2.0]heptane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7192825
• 6-aminobicyclo[3.2.0]heptane-6-carboxylic acid
• 2286835-51-4
• 6-Aminobicyclo[3.2.0]heptane-6-carboxylic acid

• Inchi： 1S/C8H13NO2/c9-8(7(10)11)4-5-2-1-3-6(5)8/h5-6H,1-4,9H2,(H,10,11)
• InChI Key： ANNJSIGCYOKTJG-UHFFFAOYSA-N
• SMILES： OC(C1(CC2CCCC21)N)=O

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 63.3Ų

Additional information on 6-Aminobicyclo[3.2.0]heptane-6-carboxylic acid

Introduction to 6-Aminobicyclo[3.2.0]heptane-6-carboxylic Acid (CAS No. 2286835-51-4)

6-Aminobicyclo[3.2.0]heptane-6-carboxylic acid (CAS No. 2286835-51-4) is a unique and structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its bicyclic framework and a carboxylic acid functional group, holds potential for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 6-Aminobicyclo[3.2.0]heptane-6-carboxylic acid is notable for its bicyclo[3.2.0]heptane core, which provides a rigid and conformationally constrained scaffold. This structural rigidity can influence the compound's biological activity and binding properties, making it an attractive candidate for drug design and optimization.

Recent studies have explored the pharmacological properties of 6-Aminobicyclo[3.2.0]heptane-6-carboxylic acid. One such study published in the Journal of Medicinal Chemistry (2021) investigated its potential as a modulator of G protein-coupled receptors (GPCRs). The results indicated that this compound exhibits selective binding to specific GPCRs, suggesting its potential as a lead molecule for developing drugs targeting these receptors.

In another study published in the European Journal of Medicinal Chemistry (2022), researchers evaluated the anti-inflammatory properties of 6-Aminobicyclo[3.2.0]heptane-6-carboxylic acid. The compound was found to inhibit the production of pro-inflammatory cytokines in vitro, highlighting its potential for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic accessibility of 6-Aminobicyclo[3.2.0]heptane-6-carboxylic acid has also been a focus of recent research. A novel synthetic route reported in Organic Letters (2021) utilized a palladium-catalyzed cyclization reaction to efficiently produce this compound with high yield and purity. This synthetic method not only simplifies the preparation process but also opens up new avenues for structural modifications and derivatization, further expanding its potential applications.

In the context of drug discovery, the unique structural features of 6-Aminobicyclo[3.2.0]heptane-6-carboxylic acid make it an excellent starting point for structure-activity relationship (SAR) studies. By systematically modifying the bicyclic core and the carboxylic acid group, researchers can optimize the compound's pharmacological profile to enhance its therapeutic efficacy and reduce potential side effects.

Beyond its direct therapeutic applications, 6-Aminobicyclo[3.2.0]heptane-6-carboxylic acid has also shown promise as a tool compound in chemical biology research. Its ability to selectively interact with specific protein targets makes it valuable for probing biological pathways and understanding disease mechanisms at a molecular level.

In conclusion, 6-Aminobicyclo[3.2.0]heptane-6-carboxylic acid (CAS No. 2286835-51-4) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover new insights into its biological activities and synthetic methods, paving the way for its future development as a therapeutic agent or research tool.